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Compound of Interest

Compound Name: Olanzapine-d4

Cat. No.: B12367107 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of

Olanzapine-d4, a deuterated analog of the atypical antipsychotic drug Olanzapine. It is

intended for researchers, scientists, and drug development professionals who require a high-

purity internal standard for the quantitative analysis of Olanzapine in biological matrices. This

document outlines the key technical specifications of Olanzapine-d4, details its primary

application in bioanalytical methodologies, and provides a comprehensive experimental

protocol for its use in liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction to Olanzapine-d4
Olanzapine-d4 is a stable isotope-labeled version of Olanzapine, where four hydrogen atoms

have been replaced with deuterium. This isotopic substitution results in a molecule with a

higher mass, which is readily distinguishable from the parent compound by mass spectrometry.

Crucially, the physicochemical properties of Olanzapine-d4 are nearly identical to those of

Olanzapine, ensuring it behaves similarly during sample preparation and chromatographic

separation. These characteristics make Olanzapine-d4 an ideal internal standard for

quantitative bioanalysis, as it can effectively compensate for variations in sample extraction,

matrix effects, and instrument response. The use of a stable isotope-labeled internal standard

like Olanzapine-d4 is considered the gold standard in quantitative mass spectrometry for

achieving the highest accuracy and precision.[1][2]
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Commercial Availability
Olanzapine-d4 is available from several specialized chemical suppliers that provide reference

standards and isotopically labeled compounds for research purposes. These suppliers typically

offer the compound in various quantities to suit different research needs.

Table 1: Commercial Suppliers of Olanzapine-d4 for Research

Supplier Website Notes

MedChemExpress --INVALID-LINK--

Offers Olanzapine-d4 and

other deuterated analogs like

Olanzapine-d3 and

Olanzapine-d8.

Toronto Research Chemicals --INVALID-LINK--

A well-established supplier of

complex organic chemicals

and stable isotope-labeled

compounds.

Cayman Chemical --INVALID-LINK--

Provides a range of

biochemicals including

deuterated standards for

research.

Alsachim --INVALID-LINK--

Specializes in the development

and manufacturing of stable

isotope-labeled internal

standards.

Note: Availability and catalog numbers may vary. It is recommended to consult the suppliers'

websites for the most current information.

Technical Data and Specifications
A Certificate of Analysis (CoA) is provided by the supplier to guarantee the quality and purity of

the Olanzapine-d4 standard. Key parameters typically included in a CoA are summarized

below.
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Table 2: Typical Technical Specifications for Olanzapine-d4

Parameter Typical Specification

Chemical Name
2-Methyl-4-(4-methyl-d3-piperazin-1-yl)-10H-

thieno[2,3-b][1]benzodiazepine-7-d1

Molecular Formula C₁₇H₁₆D₄N₄S

Molecular Weight Approximately 316.46 g/mol

CAS Number
Varies by supplier (specific to the deuterated

position)

Purity (by HPLC) ≥98%

Isotopic Purity ≥98% (Deuterium incorporation)

Appearance Light yellow to yellow solid

Solubility Soluble in DMSO, Methanol, Acetonitrile

Storage
Store at -20°C for long-term stability. Protect

from light.

Note: The exact values for molecular weight and CAS number may differ slightly between

suppliers based on the specific positions of the deuterium atoms. A representative Certificate of

Analysis for the non-deuterated Olanzapine from MedChemExpress indicates a purity of

99.37% by LCMS.[3]

Experimental Protocol: Quantification of Olanzapine
in Human Plasma using Olanzapine-d4 as an
Internal Standard by LC-MS/MS
This section details a typical experimental protocol for the analysis of Olanzapine in human

plasma, employing Olanzapine-d4 as an internal standard. This method is crucial for

pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence studies.[4][5]

Materials and Reagents
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Olanzapine reference standard

Olanzapine-d4 internal standard

Human plasma (blank, and for calibration curve and quality control samples)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Solid-phase extraction (SPE) cartridges or protein precipitation plates

Preparation of Stock and Working Solutions
Olanzapine Stock Solution (1 mg/mL): Accurately weigh and dissolve Olanzapine in

methanol.

Olanzapine-d4 Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve

Olanzapine-d4 in methanol.

Working Solutions: Prepare serial dilutions of the Olanzapine stock solution in 50:50

acetonitrile:water to create calibration standards and quality control (QC) samples at various

concentrations.

Internal Standard Working Solution: Dilute the Olanzapine-d4 stock solution to an

appropriate concentration (e.g., 100 ng/mL) in 50:50 acetonitrile:water.

Sample Preparation (Protein Precipitation)
Aliquot 100 µL of plasma sample (unknown, calibration standard, or QC) into a

microcentrifuge tube.

Add 20 µL of the Olanzapine-d4 internal standard working solution to each sample.

Add 300 µL of cold acetonitrile to precipitate plasma proteins.
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Vortex for 1 minute.

Centrifuge at 10,000 x g for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the dried extract in 100 µL of the mobile phase.

LC-MS/MS Conditions
LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance

liquid chromatography (UHPLC) system.

Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient Elution: A suitable gradient to separate Olanzapine from matrix components.

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization

(ESI) source.

Ionization Mode: Positive ion mode.

Multiple Reaction Monitoring (MRM) Transitions:

Olanzapine: e.g., m/z 313.1 → 256.1

Olanzapine-d4: e.g., m/z 317.1 → 260.1

Data Analysis
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Construct a calibration curve by plotting the peak area ratio of Olanzapine to Olanzapine-d4
against the nominal concentration of the calibration standards.

Use a weighted linear regression to fit the calibration curve.

Determine the concentration of Olanzapine in the unknown and QC samples by interpolating

their peak area ratios from the calibration curve.

Method Validation
The bioanalytical method should be validated according to regulatory guidelines (e.g., FDA,

EMA) to ensure its reliability. Key validation parameters include:

Selectivity and Specificity: No significant interference at the retention times of Olanzapine

and Olanzapine-d4 in blank plasma from multiple sources.

Linearity: The calibration curve should have a correlation coefficient (r²) ≥ 0.99.

Accuracy and Precision: The intra- and inter-day accuracy and precision should be within

±15% (±20% for the lower limit of quantification).

Matrix Effect: The ionization of the analyte should not be significantly suppressed or

enhanced by the matrix components.

Recovery: The extraction efficiency of the analyte and internal standard should be consistent

and reproducible.

Stability: The stability of the analyte in the biological matrix under various storage and

handling conditions should be established.

Visualizing the Experimental Workflow
The following diagram illustrates the key steps in a typical bioanalytical workflow using a

deuterated internal standard.
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Caption: Experimental workflow for the bioanalysis of Olanzapine using Olanzapine-d4.

Signaling Pathways and Logical Relationships
As Olanzapine-d4 is primarily used as a tool for analytical quantification, its direct involvement

in cellular signaling pathways is not a subject of research. The pharmacological activity and

signaling pathways of the parent compound, Olanzapine, are well-documented and involve

antagonism of dopamine and serotonin receptors.

The logical relationship in the context of Olanzapine-d4's application is its role in ensuring the

accuracy of quantitative measurements, which are fundamental to understanding the

pharmacokinetics and pharmacodynamics of Olanzapine.

Research Goal Analytical Tool

Methodology

Outcome

Accurate Quantification of Olanzapine
in Biological Samples

LC-MS/MS Bioanalysis

Olanzapine-d4
(Deuterated Internal Standard)

Reliable Pharmacokinetic &
Therapeutic Drug Monitoring Data
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Caption: Logical relationship of Olanzapine-d4 in bioanalytical research.

In conclusion, Olanzapine-d4 is a commercially available and indispensable tool for

researchers requiring precise and accurate quantification of Olanzapine. Its use as an internal

standard in LC-MS/MS methods, as detailed in this guide, ensures the generation of high-

quality data essential for drug development and clinical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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